Cas no 326-63-6 (2-(2-Fluorophenyl)acetamide)

• Product Name: 2-(2-Fluorophenyl)acetamide
• CAS No: 326-63-6
• MF: C₈H₈FNO
• MW: 153.153625488281
• CID: 1456749
• Update Time: 2025-11-01

2-(2-Fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, 2-fluoro-
• 2-(2-Fluorophenyl)acetamide
• Benzeneacetamide,2-fluoro

• Inchi： 1S/C8H8FNO/c9-7-4-2-1-3-6(7)5-8(10)11/h1-4H,5H2,(H2,10,11)
• InChI Key： DJSDMLCYBAQMCB-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CC(N)=O

Computed Properties

• Exact Mass: 153.05900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 44.08000
• LogP: 2.00320

2-(2-Fluorophenyl)acetamide Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 2-(2-Fluorophenyl)acetamide

Comprehensive Overview of 2-(2-Fluorophenyl)acetamide (CAS No. 326-63-6): Properties, Applications, and Research Insights

2-(2-Fluorophenyl)acetamide (CAS No. 326-63-6) is a fluorinated aromatic amide compound with significant relevance in pharmaceutical and agrochemical research. This white to off-white crystalline powder is characterized by its molecular formula C₈H₈FNO and a molecular weight of 153.15 g/mol. The presence of the fluorophenyl moiety enhances its metabolic stability, making it a valuable intermediate in drug discovery. Researchers frequently explore its structure-activity relationship (SAR) due to the electron-withdrawing effects of fluorine, which influence binding affinity in biological systems.

In recent years, 2-(2-Fluorophenyl)acetamide has gained attention for its potential role in central nervous system (CNS) drug development. The compound's ability to cross the blood-brain barrier (BBB) has been studied in the context of neurodegenerative diseases, aligning with growing public interest in Alzheimer's research and Parkinson's disease therapeutics. Analytical techniques such as HPLC purification and NMR spectroscopy are commonly employed to verify its purity (>98%), a critical parameter for preclinical studies.

The synthesis of CAS 326-63-6 typically involves the reaction of 2-fluorophenylacetic acid with ammonia or ammonium salts under controlled conditions. Process optimization studies focus on green chemistry principles, reflecting the pharmaceutical industry's shift toward sustainable manufacturing. This aligns with trending searches on "eco-friendly synthesis methods" and "reducing carbon footprint in chemical production". The compound's melting point (140-143°C) and solubility profile (soluble in DMSO, methanol) make it suitable for various formulation strategies.

Beyond pharmaceuticals, 2-(2-Fluorophenyl)acetamide derivatives show promise in crop protection research. The fluorine atom's electronegativity contributes to improved pesticidal activity, addressing global concerns about food security and sustainable agriculture. Patent literature reveals its incorporation into herbicide lead compounds, coinciding with increased public searches for "next-generation agrochemicals" and "reducing pesticide resistance".

Quality control of 326-63-6 involves rigorous impurity profiling using LC-MS, with particular attention to process-related impurities and degradation products. Stability studies under ICH guidelines (25°C/60% RH) demonstrate its suitability for long-term storage, a practical consideration for industrial applications. These aspects resonate with laboratory professionals searching for "chemical storage best practices" and "analytical method validation" protocols.

Recent publications highlight the compound's utility in medicinal chemistry optimization. Its hydrogen bonding capacity and lipophilicity (LogP ~1.2) make it a versatile scaffold for structure-based drug design. This connects with trending academic queries about "bioisosteric replacement strategies" and "improving drug bioavailability". Computational chemistry studies utilizing molecular docking simulations further explore its interactions with biological targets.

The safety profile of 2-(2-Fluorophenyl)acetamide has been documented in standard in vitro toxicity assays (e.g., Ames test, cytotoxicity screening). While not classified as hazardous under GHS, proper laboratory handling with PPE is recommended. This information addresses common workplace safety searches like "chemical handling precautions" and "non-hazardous research chemicals".

Market analysis indicates growing demand for fluorinated building blocks like CAS 326-63-6, driven by expanding generic drug development and contract research organizations (CROs). Supply chain considerations include GMP-compliant manufacturing and cold chain logistics for temperature-sensitive shipments. These operational aspects respond to commercial searches for "bulk pharmaceutical intermediates" and "specialty chemical suppliers".

Future research directions may explore the compound's potential in PET radiopharmaceuticals, leveraging the fluorine-18 isotope for diagnostic imaging. This aligns with cutting-edge medical searches about "molecular imaging probes" and "precision medicine tools". Additionally, its incorporation into metal-organic frameworks (MOFs) for controlled release applications presents an interdisciplinary research opportunity.

In summary, 2-(2-Fluorophenyl)acetamide (CAS No. 326-63-6) represents a multifaceted compound with expanding applications across life sciences. Its unique physicochemical properties and synthetic accessibility continue to inspire innovation in both academic and industrial settings, addressing contemporary challenges in drug discovery and agricultural science while meeting the evolving needs of researchers worldwide.